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Compound of Interest

Compound Name: Sudan Il

Cat. No.: B1669089

Essential Safety and Handling Guide for Sudan i

This guide provides immediate safety, handling, and disposal protocols for Sudan I, a fat-
soluble azo dye used in laboratory settings for staining triglycerides and other lipids.[1]
Adherence to these procedures is critical to ensure the safety of researchers, scientists, and
drug development professionals.

Health Hazard Information

Sudan Il is classified as a hazardous substance.[2] It is suspected of causing genetic defects
and may cause irritation to the eyes, skin, and respiratory system.[3][4][5] Prolonged or
repeated contact may lead to dermatitis or skin sensitization. The toxicological properties of this
chemical have not been fully investigated.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Sudan II.
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Property Value Source

Red-brown / Orange to

Appearance .

Bordeaux Crystalline Powder
Molecular Formula Ci1sH16N20
Molecular Weight 276.33 - 276.34 g/mol
Melting Point 156 - 158 °C (312.8 - 316.4 °F)

- Insoluble in water. Soluble in

Solubility ) )

various organic solvents.

- Stable under normal

Stability

temperatures and pressures.

) Health: 1; Flammability: O;

NFPA Rating

Reactivity: 0

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. Use personal protective
equipment as required.
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Body Part Required PPE Standard/Specification

Safety glasses with side-
OSHA 29 CFR 1910.133 or

Eyes/Face shields or chemical safety
European Standard EN166.

goggles.

. ] Tested to a relevant standard
Appropriate protective gloves
Hands (e.g., Europe EN 374, US

e.g., Butyl rubber).
(e Y ) F739).

Wear appropriate protective
Body clothing to prevent skin

exposure.

Required when exposure limits
may be exceeded or if irritation
occurs. Follow OSHA
respirator regulations in 29
CFR 1910.134 or European
Standard EN 149.

A NIOSH/MSHA or European
Respiratory Standard EN 149 approved
respirator.

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is essential for safety.

Experimental Protocols: Handling and Storage

Handling:

o Preparation: Obtain special instructions before use and do not handle until all safety
precautions have been read and understood.

o Ventilation: Use with adequate ventilation to keep airborne concentrations low. Avoid dust
formation.

o Personal Contact: Avoid all personal contact, including inhalation and contact with eyes, skin,
and clothing.
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» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday. Keep away from food and drink.

Storage:
» Container: Keep container tightly closed when not in use.
o Conditions: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures
Spills:

e Minor Spills:
o Avoid breathing dust and contact with skin and eyes.
o Wear full PPE (gloves, safety glasses, respirator).

o Use dry clean-up procedures; avoid generating dust. You can dampen the powder with
water to prevent it from becoming airborne before sweeping.

o Sweep or vacuum up the material and place it into a suitable, closed container for
disposal.

e Major Spills:
o Alert personnel in the area and notify emergency responders.
Accidental Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Get medical aid if irritation develops or persists.
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 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Seek medical attention.

Disposal Plan

Dispose of contents and containers in accordance with local, state, and federal regulations.
This material and its container must be disposed of as hazardous waste. Do not empty into

drains. Puncture containers to prevent re-use.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Sudan II.
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Caption: Workflow for the safe handling of Sudan IlI, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-sudan-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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